ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate

• IUPAC Name: ethyl 2-(4-methyl-1,3-dioxopurino[8,7-b][1,3]oxazol-7-yl)acetate
• InChI: InChI=1S/C12H12N4O5/c1-3-20-7(17)4-6-5-16-8-9(13-12(16)21-6)15(2)11(19)14-10(8)18/h5H,3-4H2,1-2H3,(H,14,18,19)
• InChI Key: UOPPPYLEMVQHGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN2C3=C(N=C2O1)N(C(=O)NC3=O)C
• Molecular Formula: C12H12N4O5
• Molecular Weight: 292.25 g/mol

Description

Ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate, also known as E2MDA, is a novel compound derived from the purine family of molecules. It is a small molecule that has been studied for its potential therapeutic applications in various diseases and disorders. E2MDA has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties, as well as a range of other biological activities.

Scientific Research Applications

Ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate has been studied for its potential therapeutic applications in various diseases and disorders. It has been investigated for its anti-inflammatory, anti-cancer, and anti-oxidant properties, as well as its ability to modulate the activity of enzymes involved in signal transduction pathways. This compound has also been studied for its potential to reduce the toxicity of certain drugs and its ability to increase the efficacy of certain drugs. In addition, this compound has been investigated for its potential to inhibit the growth of certain bacteria, fungi, and viruses.

Mechanism of Action

The mechanism of action of ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate is not fully understood. However, it is believed that this compound is able to modulate the activity of enzymes involved in signal transduction pathways. It is also thought that this compound is able to reduce the toxicity of certain drugs by preventing their absorption in the gastrointestinal tract. In addition, this compound has been shown to increase the efficacy of certain drugs by increasing their bioavailability.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, modulate the activity of enzymes involved in signal transduction pathways, reduce the toxicity of certain drugs, and increase the efficacy of certain drugs. In addition, this compound has been shown to inhibit the growth of certain bacteria, fungi, and viruses.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate in laboratory experiments include its low cost, its availability in a variety of forms, and its ability to be easily synthesized from readily available starting materials. Additionally, this compound is a small molecule that is able to penetrate cell membranes, making it a useful tool for studying the effects of drugs on cellular processes.
The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood. Additionally, the effects of this compound on the human body have not been extensively studied, so its safety is not known.

Future Directions

Future research on ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate should focus on understanding its mechanism of action, investigating its potential therapeutic applications, and determining its safety and efficacy in humans. Additionally, further research should be conducted to explore the potential of this compound to inhibit the growth of certain bacteria, fungi, and viruses. Finally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic purposes.

Synthesis Methods

Ethyl 2-{1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl}acetate is synthesized via a multi-step process that involves the reaction of 1-methyl-2,4-dioxo-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purin-7-yl with ethyl acetate. The reaction is carried out in an aqueous solution at room temperature in the presence of a base, such as sodium hydroxide. The reaction yields a product with a purity of approximately 95%.